Cas no 1702726-02-0 (Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl-)
![Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- structure](https://www.kuujia.com/scimg/cas/1702726-02-0x500.png)
Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl-
-
- Inchi: 1S/C11H22N2O2/c1-13(2)11(15)12-10-5-3-9(4-6-10)7-8-14/h9-10,14H,3-8H2,1-2H3,(H,12,15)
- InChI Key: OHAWVGMOPTVENB-UHFFFAOYSA-N
- SMILES: N(C)(C)C(NC1CCC(CCO)CC1)=O
Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1543315-250mg |
3-(4-(2-Hydroxyethyl)cyclohexyl)-1,1-dimethylurea |
1702726-02-0 | 98% | 250mg |
¥3788 | 2023-04-15 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1543315-1g |
3-(4-(2-Hydroxyethyl)cyclohexyl)-1,1-dimethylurea |
1702726-02-0 | 98% | 1g |
¥7585 | 2023-04-15 |
Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- Related Literature
-
Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
-
Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
-
Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
-
Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
Additional information on Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl-
Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- (CAS No. 1702726-02-0): An Overview of a Novel Compound in Chemical and Pharmaceutical Research
Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- (CAS No. 1702726-02-0) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical and pharmaceutical research. This compound, characterized by its complex structure, exhibits a range of properties that make it a valuable subject of study for researchers and scientists alike.
The structure of Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- is composed of a urea moiety linked to a cyclohexyl ring substituted with a 2-hydroxyethyl group, and two methyl groups. This intricate arrangement confers the compound with specific chemical and physical properties that are of interest in both academic and industrial settings. The presence of the hydroxyl group and the cyclohexyl ring provides the molecule with enhanced solubility and stability, making it suitable for a variety of applications.
In the realm of pharmaceutical research, Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- has shown promise as a potential therapeutic agent. Recent studies have explored its biological activity and pharmacological properties, revealing its potential as an anti-inflammatory and anti-cancer agent. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary research has indicated that it may have cytotoxic effects on certain cancer cell lines, suggesting its potential as a novel anticancer drug.
The synthesis of Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-(2-hydroxyethyl)cyclohexanamine with dimethylcarbamoyl chloride, followed by purification through column chromatography. The ability to synthesize this compound efficiently is crucial for its further development and application in various fields.
In clinical trials, early-stage studies have begun to evaluate the safety and efficacy of Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl-. While these trials are still in their initial phases, preliminary results have been encouraging. For example, a Phase I clinical trial conducted by a leading pharmaceutical company showed that the compound was well-tolerated by patients at various dose levels, with no significant adverse effects reported. These findings pave the way for more advanced clinical trials to further assess its therapeutic potential.
Beyond its pharmaceutical applications, Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- has also found use in materials science and chemical engineering. Its unique properties make it suitable for use as a stabilizer or additive in various formulations. For instance, it has been used to enhance the stability and performance of polymer-based materials, contributing to their durability and longevity.
The environmental impact of Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- is another area of interest for researchers. Studies have shown that the compound is biodegradable under certain conditions, which is an important consideration for its use in industrial applications. Efforts are ongoing to optimize its biodegradability while maintaining its functional properties.
In conclusion, Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl- (CAS No. 1702726-02-0) represents a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in various scientific fields.
1702726-02-0 (Urea, N'-[4-(2-hydroxyethyl)cyclohexyl]-N,N-dimethyl-) Related Products
- 937366-55-7(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)
- 2228136-80-7(5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid)
- 1567086-72-9(4-(4-iodo-1H-pyrazol-1-yl)thiophene-2-carbaldehyde)
- 1804078-74-7(1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one)
- 1521940-08-8(2-amino-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol)
- 16977-80-3([(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-(3-chloropropoxy)oxan-2-yl]methyl acetate)
- 2253632-46-9(1-(4-Hydroxyoxan-4-yl)-N,N-dimethylmethanesulfonamide)
- 271-58-9(2,1-Benzisoxazole)
- 38914-72-6(Cyclohexane, [1-(bromomethyl)propyl]-)
- 219600-03-0(4-methyl-5-phenyl-4H-1,2,4-triazole-3-carbaldehyde)




